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Compound of Interest

Compound Name: 1-Naphthol-d7

Cat. No.: B043280

This guide provides essential safety and logistical information for the proper disposal of 1-
Naphthol-d7, a deuterated aromatic compound. The disposal protocol for 1-Naphthol-d7 is
governed by the hazardous properties of its parent molecule, 1-Naphthol. While deuterium is a
stable, non-radioactive isotope, the chemical hazards of the parent compound dictate the
handling and disposal requirements.[1] 1-Naphthol is classified as a hazardous substance that
is harmful if swallowed or in contact with skin, causes serious eye damage, and is toxic to
aquatic life.[2] Therefore, it must be disposed of as hazardous waste in accordance with local,
state, and federal regulations.[3][4]

Immediate Safety and Handling

Before beginning any disposal procedure, ensure all appropriate personal protective equipment
(PPE) is worn to minimize exposure.

Eye and Face Protection: Wear chemical safety goggles or a face shield.[2][5]

» Skin Protection: Use chemical-resistant gloves (e.g., nitrile) and a lab coat or other protective
clothing.[2][5]

» Respiratory Protection: If handling the solid form and dust may be generated, use
appropriate respiratory protection.[6]

o Ventilation: All handling and disposal preparation should be conducted in a well-ventilated
area or inside a chemical fume hood.[7][8]
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In case of a spill, evacuate non-essential personnel, ensure adequate ventilation, and cover the
spill with an inert absorbent material like vermiculite or sand.[5][8] The cleanup materials must
then be collected and disposed of as hazardous waste.[9]

Hazard and Safety Data for 1-Naphthol

The following table summarizes key quantitative data for 1-Naphthol, which informs its hazard
classification and disposal requirements.

Property Value Citation(s)
CAS Number 90-15-3 [10]
Molecular Formula C10HsO [10]
Melting Point 95-97°C /203 - 206.6 °F [11]
Boiling Point 278 - 280 °C/532.4 - 536 °F [11]
Flash Point 125 °C /257 °F [11]
Oral Toxicity (Rat LD50) 1870 mg/kg [10]

o Acute Toxicity 4 (Oral/Dermal),
Hazard Classifications ) ] [2][11]
Skin Irritant 2, Eye Damage 1

Step-by-Step Disposal Protocol

Adherence to a systematic disposal protocol is critical for ensuring laboratory safety and
regulatory compliance. The following procedure outlines the necessary steps for disposing of 1-
Naphthol-d7 waste.

Step 1: Waste Identification and Segregation

Properly identify and segregate all waste streams containing 1-Naphthol-d7.

e Solid Waste: Includes unused or expired solid 1-Naphthol-d7, and contaminated items such
as gloves, weigh boats, and paper towels.

 Liquid Waste: Includes solutions containing 1-Naphthol-d7.
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e Segregation: Keep 1-Naphthol-d7 waste separate from other chemical waste streams to
prevent potentially hazardous reactions.[3][9] For instance, halogenated solvent wastes
should be kept separate from non-halogenated solvent wastes.[9]

Step 2: Container Selection and Labeling

The choice and labeling of the waste container are mandated by regulations to ensure safety
and proper identification.

» Container: Use a chemically compatible, leak-proof container with a secure, tight-fitting lid.
[12][13] The container must be in good condition, free from damage or deterioration.[12]

e Labeling: The container must be clearly labeled with the words "Hazardous Waste".[14] The
label must also include the full chemical name ("1-Naphthol-d7"), a description of the
contents (e.g., "Solid Waste with 1-Naphthol-d7"), and an indication of the specific hazards
(e.g., Toxic, Irritant, Environmental Hazard).[14]

Step 3: Waste Accumulation and Storage

Waste must be stored safely in a designated area pending final disposal.

e Location: Store the waste container at or near the point of generation in a designated
Satellite Accumulation Area (SAA).[14]

» Conditions: The storage area must be a cool, dry, and well-ventilated location, away from
incompatible materials such as strong oxidizing agents or strong bases.[4][5][7] The
container should be kept closed except when adding waste.[13]

Step 4: Final Disposal

Final disposal must be handled by trained professionals through your institution's
environmental health and safety program.

o Contact EHS: Arrange for the collection of the hazardous waste through your institution's
Environmental Health and Safety (EHS) office or a contracted hazardous waste disposal
vendor.
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e Prohibited Actions: Do not dispose of 1-Naphthol-d7 in the regular trash or pour it down the
sewer drain.[12][13] This is illegal and poses a significant risk to the environment.[2]

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of 1-Naphthol-d7
waste in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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